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Compound of Interest

Compound Name: Oxocan-5-one

Cat. No.: B2910558

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and step-by-step
procedures for the safe disposal of Oxocan-5-one, a heterocyclic compound with applications
in chemical synthesis. Adherence to these guidelines is critical due to its potential hazards.

Oxocan-5-one is classified with GHS hazard statements indicating it can cause skin irritation
(H315), serious eye irritation (H319), and respiratory irritation (H335)[1]. The precautionary
statement P501 specifically mandates that this substance and its container be disposed of at
an approved waste disposal plant[1]. Due to the absence of a specific, detailed Safety Data
Sheet (SDS) for Oxocan-5-one, the following disposal procedures are based on general best
practices for cyclic ketones and aliphatic ethers, ensuring a high standard of safety.

Key Chemical and Physical Properties

A summary of the known quantitative data for Oxocan-5-one is presented below. Note that
some physical properties are computed estimates due to the limited availability of experimental
data.
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Property Value Source
Molecular Formula C7H1202 PubChem[1]
Molecular Weight 128.17 g/mol PubChem[1]
XLogP3 0.2 PubChem[1]
Boiling Point ;Z:)OC at 5 Torr (for Oxocan-2- ChemicalBook[2]

Operational and Disposal Plan

This section outlines the necessary personal protective equipment (PPE), engineering controls,
and a step-by-step guide for the disposal of Oxocan-5-one.

I. Personal Protective Equipment (PPE) and Engineering
Controls

Before handling Oxocan-5-one, ensure the following safety measures are in place:

Eye Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.

Skin and Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of vapors.

Il. Step-by-Step Disposal Procedure

The primary recommended method for the disposal of Oxocan-5-one is through a licensed
hazardous waste disposal company. The following steps provide a general workflow for its
collection and preparation for disposal.

e Segregation and Collection:

o Collect waste Oxocan-5-one in a dedicated, properly labeled, and sealed container.
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o Do not mix with other chemical waste unless compatibility is confirmed to avoid potentially
hazardous reactions. The container should be made of a material compatible with cyclic
ketones and ethers.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Oxocan-5-one," and the associated hazard symbols (irritant).

e Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the waste manifest with all necessary information about the chemical.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Oxocan-5-one.

Caption: Logical workflow for the safe disposal of Oxocan-5-one.

By following these procedures, laboratory personnel can ensure the safe handling and disposal
of Oxocan-5-one, minimizing risks to themselves and the environment. Always consult with
your institution's safety officer for specific guidance and to ensure compliance with local and
national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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